2-Fluoro-1-nitro-4-(prop-2-yn-1-yloxy)benzene

• IUPAC Name: 2-fluoro-1-nitro-4-prop-2-ynoxybenzene
• InChI: InChI=1S/C9H6FNO3/c1-2-5-14-7-3-4-9(11(12)13)8(10)6-7/h1,3-4,6H,5H2
• InChI Key: DULPDVSIUFSIBT-UHFFFAOYSA-N
• Canonical SMILES: C#CCOC1=CC(=C(C=C1)[N+](=O)[O-])F
• Molecular Formula: C9H6FNO3
• Molecular Weight: 195.15 g/mol

Description

“2-Fluoro-1-nitro-4-(prop-2-yn-1-yloxy)benzene” is a chemical compound with the molecular formula C9H7FO3. It is also known as “1-Nitro-4-prop-2-ynyloxy-benzene” and has a molecular weight of 177.157 Da.

Synthesis Analysis

The synthesis of a similar compound, “1-(2-Fluoro-4-Nitrophenyl)-4-(Prop-2-yn-1-yl)Piperazine”, has been reported. The compound was synthesized and single crystals were grown successfully by slow evaporation solution growth technique at room temperature. The compound was characterized by FTIR, 1H NMR, and 13C NMR.

Molecular Structure Analysis

The molecular structure of “2-Fluoro-1-nitro-4-(prop-2-yn-1-yloxy)benzene” can be represented by the SMILES string FC1=CC=C(C=C1)OCC#C. The InChI key for this compound is KVRJLSPSYFYNAA-UHFFFAOYSA-N.

Scientific Research Applications

Synthesis and Characterization

• A study by Taia et al. (2020) demonstrated the synthesis of new heterocyclic systems derived from eugenol, using 1,3-dipolar azide and oxide of p-chlorophenylnitrile on a compound structurally similar to 2-Fluoro-1-nitro-4-(prop-2-yn-1-yloxy)benzene. These derivatives showed significant cytotoxicity against various cancer cell lines, highlighting their potential in cancer research (Taia et al., 2020).

Biomedical Applications

• A study by Liaras et al. (2011) synthesized compounds with structures including elements similar to 2-Fluoro-1-nitro-4-(prop-2-yn-1-yloxy)benzene, assessing their antimicrobial activity. These compounds demonstrated potent antimicrobial properties against various microorganisms (Liaras et al., 2011).

Analytical Chemistry

• Jastrzębska et al. (2016) developed a method using a compound structurally related to 2-Fluoro-1-nitro-4-(prop-2-yn-1-yloxy)benzene as a reagent for the determination of biogenic amines in wine samples. This highlights its application in improving analytical techniques in food chemistry (Jastrzębska et al., 2016).

Liquid Crystals and Materials Science

• Research by Dabrowski et al. (1995) focused on the synthesis of non-substituted and laterally fluoro-substituted phenyl benzoates, related to 2-Fluoro-1-nitro-4-(prop-2-yn-1-yloxy)benzene, for their application in liquid crystals. This study provided insights into the effects of various substituents on the phase transition temperatures and stability of liquid crystals (Dabrowski et al., 1995).

Fluorescent Probes

• Minuti et al. (2016) developed fluorescent probes using aromatic nitrile oxides, including compounds analogous to 2-Fluoro-1-nitro-4-(prop-2-yn-1-yloxy)benzene. This highlights its potential application in the development of new materials for imaging and diagnostics (Minuti et al., 2016).

Medicinal Chemistry and Drug Development

• The synthesis and evaluation of novel compounds structurally related to 2-Fluoro-1-nitro-4-(prop-2-yn-1-yloxy)benzene for potential use in medicinal applications, such as cancer treatment, were explored in several studies. For example, Wang et al. (2014) synthesized a fluorine-18-labeled analogue of bexarotene for PET imaging, demonstrating the applicability of such compounds in radiopharmaceuticals (Wang et al., 2014).

Safety and Hazards

The compound “2-Fluoro-1-nitro-4-(prop-2-yn-1-yloxy)benzene” is classified as Acute Tox. 3 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The safety precautions include P301 + P330 + P331 + P310, which refer to specific actions to be taken if swallowed.